Benzoic acid, 3-amino-2-mercapto-

• CAS No.: 71807-60-8
• Molecular Formula: C7H7NO2S
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 3-amino-2-sulfanylbenzoic acid
• InChI: InChI=1S/C7H7NO2S/c8-5-3-1-2-4(6(5)11)7(9)10/h1-3,11H,8H2,(H,9,10)
• InChI Key: OBQCWOHPSPQUDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)N)S)C(=O)O
• physical_description: Water or Solvent Wet Solid

Description

Benzoic acid, 3-amino-2-mercapto- is a useful research compound. Its molecular formula is C7H7NO2S and its molecular weight is 169.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

28.9 g of potassium hydroxide (85%), dissolved in 38 ml of water, are added dropwise to 3.5 g of methyl 2-amino-benzothiazole-7-carboxylate in 38 ml of dioxane under a nitrogen atmosphere in the course of 20 minutes, while stirring and cooling with ice, such that the internal temperature of 25° C. is not exceeded. Thereafter, the mixture is refluxed at a bath temperature of 140° C., and towards the end of the reaction the internal temperature is increased to 170° C. and dioxane is distilled off by means of a descending condenser. The mixture is then cooled to 0° C. and filtered under a nitrogen atmosphere and the residue is rinsed with 30 ml of ice-water. The title compound can be isolated from the filtrate by acidification to pH 5.5, with severe cooling and stirring at a maximum of 0° C., and extraction with ethyl acetate/tetrahydrofuran (8:2) and washing with concentrated sodium chloride solution. Because of the risk of the formation of the disulfide, the potassium salt in the filtrate (potassium 3-amino-2-mercapto-benzoate) is preferably further reacted directly.